Cas no 71610-27-0 (4H-1-Benzopyran-4-thione, 3-methyl-)

71610-27-0 structure
Product name:4H-1-Benzopyran-4-thione, 3-methyl-
4H-1-Benzopyran-4-thione, 3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-thione, 3-methyl-
- 3-methylchromene-4-thione
- 3-Methyl-4H-1-benzopyran-4-thione
- 71610-27-0
- DTXSID50526447
-
- Inchi: InChI=1S/C10H8OS/c1-7-6-11-9-5-3-2-4-8(9)10(7)12/h2-6H,1H3
- InChI Key: HXLMDGKNAOVTGD-UHFFFAOYSA-N
- SMILES: CC1=COC2=CC=CC=C2C1=S
Computed Properties
- Exact Mass: 176.02964
- Monoisotopic Mass: 176.02958605g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.3Ų
- XLogP3: 2.5
Experimental Properties
- PSA: 9.23
4H-1-Benzopyran-4-thione, 3-methyl- Related Literature
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H. Yasumatsu,N. Fukui Catal. Sci. Technol., 2016,6, 6910-6915
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Cristina Berdugo,Beatriu Escuder,Juan F. Miravet Org. Biomol. Chem., 2015,13, 592-600
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Marco Poppe,Changlong Chen,Helgard Ebert,Silvio Poppe,Marko Prehm,Christoph Kerzig,Feng Liu,Carsten Tschierske Soft Matter, 2017,13, 4381-4392
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Daniel T. Weiss,Philipp J. Altmann,Stefan Haslinger,Christian Jandl,Alexander Pöthig,Mirza Cokoja,Fritz E. Kühn Dalton Trans., 2015,44, 18329-18339
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